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Compound of Interest

Compound Name: Elovl1-IN-2

Cat. No.: B10831403

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to analyzing the expression of

Elongation of Very Long Chain Fatty Acids Protein 1 (ELOVL1) using immunohistochemistry

(IHC). ELOVL1 is a key enzyme in the synthesis of very long-chain fatty acids (VLCFAs) and

sphingolipids, playing a crucial role in various physiological and pathological processes.[1][2][3]

Introduction to ELOVL1

ELOVL1 is an integral membrane protein located in the endoplasmic reticulum that catalyzes

the first and rate-limiting step in the elongation of very long-chain fatty acids.[2][3] This process

is vital for the production of precursors for membrane lipids and lipid mediators. ELOVL1

exhibits activity towards saturated and monounsaturated acyl-CoA substrates, with a

particularly high activity towards C22:0 acyl-CoA. Its expression is ubiquitous across many

human tissues. Dysregulation of ELOVL1 has been implicated in a variety of diseases,
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including metabolic disorders, skin conditions, neurodegenerative diseases, and various

cancers, making it a protein of significant interest for research and therapeutic development.

ELOVL1 Expression in Normal and Cancer Tissues
Immunohistochemical studies have provided valuable insights into the distribution of ELOVL1

in both healthy and diseased tissues.

Normal Tissue Expression:

ELOVL1 shows widespread cytoplasmic expression in most normal human tissues. Based on

data from the Human Protein Atlas, a summary of ELOVL1 protein expression in a selection of

normal tissues is provided below. The staining intensity is generally categorized as weak to

moderate.

Tissue Staining Intensity Cellular Localization

Skin Moderate to Strong Cytoplasmic in keratinocytes

Stomach Moderate Cytoplasmic in glandular cells

Small Intestine Moderate Cytoplasmic in glandular cells

Kidney Moderate Cytoplasmic in tubules

Lung Weak to Moderate
Cytoplasmic in pneumocytes

and macrophages

Liver Weak Cytoplasmic in hepatocytes

Brain Weak
Cytoplasmic in neuronal and

glial cells

Skeletal Muscle Weak Cytoplasmic

Cancer Tissue Expression:

The expression of ELOVL1 is often altered in cancerous tissues compared to their normal

counterparts. Generally, most cancers exhibit weak to moderate cytoplasmic positivity.

However, strong positivity has been observed in rare cases of breast and urothelial cancers. In
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some cancers, such as urothelial, lung, and cervical cancers, additional membranous

immunoreactivity has been noted. Conversely, tissues from testicular and renal cancers, as

well as carcinoids, tend to show weak or negative staining. In hepatocellular carcinoma (HCC),

ELOVL1 is significantly upregulated compared to adjacent normal liver tissues and is

associated with a poorer prognosis. Similarly, high ELOVL1 expression in glioma is linked to a

poor prognosis.

Cancer Type ELOVL1 Expression Level Prognostic Significance

Hepatocellular Carcinoma Upregulated
High expression correlates

with poor prognosis

Glioma Upregulated
High expression correlates

with poor prognosis

Breast Cancer
Variable (rarely strong

positivity)
Essential for cancer cell growth

Urothelial Cancer
Variable (rarely strong

positivity)
Further investigation needed

Colorectal Cancer Upregulated
Promotes accumulation of

VLCFAs

Lung Adenocarcinoma
Upregulated (ELOVL5 & 6

more prominent)

Potential involvement in

pathogenesis

Testicular Cancer Weak or Negative

Renal Cancer Weak or Negative

Signaling Pathways Involving ELOVL1
ELOVL1's primary role is within the fatty acid elongation pathway. Additionally, it has been

implicated in cancer-related signaling pathways.

Fatty Acid Elongation Pathway:

ELOVL1 catalyzes the initial condensation step in the four-step fatty acid elongation cycle that

occurs in the endoplasmic reticulum. This cycle sequentially adds two-carbon units to a
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growing fatty acyl-CoA chain.

Fatty Acid Elongation Cycle
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Caption: The four-step fatty acid elongation cycle catalyzed by ELOVL1 and other enzymes.

PI3K-AKT-mTOR Signaling Pathway in Cancer:

In hepatocellular carcinoma, ELOVL1 has been shown to promote tumor growth through the

regulation of the PI3K-AKT-mTOR signaling pathway. Upregulation of ELOVL1 can lead to the

activation of this pathway, which is a key regulator of cell proliferation, survival, and

metabolism.
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ELOVL1 and PI3K-AKT-mTOR Signaling in Cancer
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Immunohistochemistry Workflow for ELOVL1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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